Cas no 1208711-11-8 (3,10-diazabicyclo[4.3.1]decan-4-one)

• Product Name: 3,10-diazabicyclo[4.3.1]decan-4-one
• CAS No: 1208711-11-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 2617294
• PubChem ID: 45792698
• Update Time: 2025-05-25

3,10-diazabicyclo[4.3.1]decan-4-one Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-4,10-diazabicyclo[4.3.1]decan-3-one
• 3,10-diazabicyclo[4.3.1]decan-4-one
• EN300-89022
• AB65838
• AKOS026745141
• 1208711-11-8
• CS-0263697
• IYB71111

• Inchi： 1S/C8H14N2O/c11-8-4-6-2-1-3-7(10-6)5-9-8/h6-7,10H,1-5H2,(H,9,11)
• InChI Key： NLAPIPXGKAQEPU-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC(CN1)N2

Computed Properties

• Exact Mass: 154.110613074Da
• Monoisotopic Mass: 154.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.1Ų

Additional information on 3,10-diazabicyclo[4.3.1]decan-4-one

3,10-Diazabicyclo[4.3.1]Decan-4-One: A Comprehensive Overview

The compound with CAS No. 1208711-11-8, commonly referred to as 3,10-diazabicyclo[4.3.1]decan-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This bicyclic structure, characterized by its unique diazabicyclo[4.3.1]decan framework, has been extensively studied for its potential applications in drug design and chemical synthesis.

The diazabicyclo[4.3.1]decan system is notable for its rigid and compact structure, which provides a platform for the development of bioactive molecules. Recent studies have highlighted the importance of such bicyclic systems in mimicking natural product scaffolds, which are often found in complex alkaloids and other biologically active compounds. The presence of the 4-one functional group further enhances the molecule's versatility, allowing for a wide range of chemical modifications and interactions.

One of the most promising areas of research involving 3,10-diazabicyclo[4.3.1]decan-4-one is its application in medicinal chemistry. Scientists have explored its potential as a core structure for designing novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. For instance, recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

The synthesis of 3,10-diazabicyclo[4.3.1]decan-4-one has also been a topic of interest among chemists. Traditional methods involve multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. However, advancements in catalytic asymmetric synthesis have opened new avenues for more efficient and scalable production methods.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided unprecedented insights into the molecular geometry of 3,10-diazabicyclo[4.3.1]decan-4-one. These studies have revealed that the molecule adopts a highly strained conformation due to the bicyclic framework, which contributes to its unique reactivity and biological activity.

Another intriguing aspect of this compound is its role in supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π–π stacking. These studies have implications for the design of new materials with tailored properties for applications in nanotechnology and drug delivery systems.

Looking ahead, the continued exploration of 3,10-diazabicyclo[4.3.1]decan-4-one is expected to yield further breakthroughs in both fundamental chemistry and applied sciences. Its versatile structure serves as a valuable tool for understanding complex molecular interactions and developing innovative solutions to pressing scientific challenges.